3-(1H-Indol-6-yl)morpholine

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 3-(1H-indol-6-yl)morpholine
• InChI: InChI=1S/C12H14N2O/c1-2-10(12-8-15-6-5-14-12)7-11-9(1)3-4-13-11/h1-4,7,12-14H,5-6,8H2
• InChI Key: SDRCCVKGPYFFAF-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(N1)C2=CC3=C(C=C2)C=CN3

Description

3-(1H-Indol-6-yl)morpholine is a compound that features an indole ring fused with a morpholine ring. Indole derivatives are known for their significant biological activities and are found in various natural products and pharmaceuticals. The presence of the morpholine ring enhances the compound’s solubility and biological activity, making it a valuable molecule in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-Indol-6-yl)morpholine typically involves the reaction of indole derivatives with morpholine under specific conditions. One common method is the Fischer indole synthesis, where phenylhydrazine reacts with cyclohexanone in the presence of an acid catalyst to form the indole ring . The morpholine ring can then be introduced through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(1H-Indol-6-yl)morpholine undergoes various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form indole-3-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the indole ring to indoline derivatives.

Substitution: Electrophilic substitution reactions occur readily on the indole ring due to its electron-rich nature.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic reagents like halogens and nitro compounds are commonly employed.

Major Products Formed

Oxidation: Indole-3-carboxylic acid derivatives.

Reduction: Indoline derivatives.

Substitution: Halogenated or nitro-substituted indole derivatives.

Scientific Research Applications

3-(1H-Indol-6-yl)morpholine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its role in cell signaling and as a potential therapeutic agent.

Medicine: Investigated for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-(1H-Indol-6-yl)morpholine involves its interaction with specific molecular targets and pathways. The indole ring can bind to various receptors and enzymes, modulating their activity. For example, it may inhibit certain kinases involved in cell proliferation, leading to its potential use as an anticancer agent .

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with similar indole structure.

Indole-3-carbinol: Found in cruciferous vegetables and studied for its anticancer properties.

Indole-3-aldehyde: An intermediate in the synthesis of various indole derivatives.

Uniqueness

3-(1H-Indol-6-yl)morpholine is unique due to the presence of the morpholine ring, which enhances its solubility and biological activity compared to other indole derivatives. This makes it a valuable compound in medicinal chemistry and drug development.